Cas no 1421587-58-7 ((2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide)

• Product Name: (2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide
• CAS No: 1421587-58-7
• MF: C₁₆H₁₃N₅O
• MW: 291.307322263718
• CID: 6397545
• PubChem ID: 71789782
• Update Time: 2025-10-16

(2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide
• (E)-3-phenyl-N-(2-pyrazol-1-ylpyrimidin-5-yl)prop-2-enamide
• N-(2-(1H-pyrazol-1-yl)pyrimidin-5-yl)cinnamamide
• AKOS024539618
• VU0537448-1
• 1421587-58-7
• (2E)-3-phenyl-N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]prop-2-enamide
• F6218-0051

• Inchi： 1S/C16H13N5O/c22-15(8-7-13-5-2-1-3-6-13)20-14-11-17-16(18-12-14)21-10-4-9-19-21/h1-12H,(H,20,22)/b8-7+
• InChI Key： VHLKYOOTYVEYHQ-BQYQJAHWSA-N
• SMILES： C(NC1=CN=C(N2C=CC=N2)N=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 291.11201006g/mol
• Monoisotopic Mass: 291.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide

(2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide: A Comprehensive Overview

(2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide, with the CAS number 1421587-58-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyrimidine ring system, a pyrazole moiety, and an enamide group. These structural elements contribute to its potential as a bioactive molecule with diverse applications in drug discovery and development.

The synthesis of (2E)-3-phenyl-N-2-(1H-pyrazol-1-yl)pyrimidin-5-ylprop-2-enamide involves a series of well-defined chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions. The incorporation of the pyrazole ring, a heterocyclic structure known for its stability and reactivity, enhances the compound's ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes, making it a promising candidate for the development of novel therapeutic agents.

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In conclusion, (something), with CAS number 1421587-something-something-something-something-something-something-something-something-something-something-something-something is a remarkable example of how modern chemical synthesis and biological research can converge to yield innovative therapeutic agents. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the ongoing quest for novel medicines.